Cas no 24666-55-5 (benzyl N-(2,6-dioxopiperidin-3-yl)carbamate)

• Product Name: benzyl N-(2,6-dioxopiperidin-3-yl)carbamate
• CAS No: 24666-55-5
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD01075195
• CID: 52555
• PubChem ID: 2735493
• Update Time: 2025-06-29

benzyl N-(2,6-dioxopiperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-N-Cbz-amino-2,6-dioxopiperidine
• 3-N-CBZ-AMINO-2,6-DIOXO-PIPERIDINE
• Benzyl (2,6-dioxopiperidin-3-yl)carbamate
• Benzyl 2,6-dioxopiperidin-3-ylcarbamate
• benzyl N-(2,6-dioxopiperidin-3-yl)carbamate
• N-(2,6-dioxo-3-piperidinyl)Carbamic acid phenylmethyl ester
• OR8165
• AB29510
• EN300-107995
• Carbamic acid, N-(2,6-dioxo-3-piperidinyl)-, phenylmethyl ester
• Pyrrolidine,1-[(2S)-2-amino-3-phenyl-1-thioxopropyl]- (9CI)
• (S)-3-Cbz-amino-2,6-dioxopiperidine
• SY240100
• 3-Piperidinecarbamic acid, 2,6-dioxo-, benzyl ester, (dl)
• 3-Cbz-amino-2,6-dioxopiperidine
• AKOS009159258
• benzyl N-(2,6-dioxo-3-piperidyl)carbamate
• DTXSID30370748
• CS-0149742
• AB54047
• MFCD09878852
• 2,4-DI-(N,N-DIETHYLAMINO)-6-CHLOROTRIAZINE
• 24666-55-5
• SCHEMBL632914
• A5056
• Carbamic acid, (2,6-dioxo-3-piperidinyl)-, phenylmethyl ester (9CI)
• SY064479
• MFCD01075195
• (S)-3-(Cbz-amino)piperidine-2,6-dione
• C13H14N2O4
• SB44043
• FT-0770711
• Carbamic acid, (2,6-dioxo-3-piperidinyl)-, phenylmethyl ester
• Carbamic acid, N-(2,6-dioxo-3-piperidinyl)-, phenylmethyl ester (ACI); 3-Piperidinecarbamic acid, 2,6-dioxo-, benzyl ester (6CI, 7CI, 8CI); Carbamic acid, (2,6-dioxo-3-piperidinyl)-, phenylmethyl ester (9CI); Phenylmethyl N-(2,6-dioxo-3-piperidinyl)carbamate (ACI); Benzyl (2,6-dioxopiperidin-3-yl)carbamate
• FT-0772975
• AS-38797
• (R)-3-Cbz-amino-2,6-dioxopiperidine
• FT-0630280
• 2-(Benzyloxycarbonylamino)glutarimide
• AC-6317
• benzyl (R)-(2,6-dioxopiperidin-3-yl)carbamate
• DB-016730

• MDL： MFCD01075195
• Inchi： 1S/C13H14N2O4/c16-11-7-6-10(12(17)15-11)14-13(18)19-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,18)(H,15,16,17)
• InChI Key： JJFWWAGUYKLJRN-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.09500
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 0.7
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 84.50000
• LogP: 1.43770

benzyl N-(2,6-dioxopiperidin-3-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Storage Condition：Room temperature

Additional information on benzyl N-(2,6-dioxopiperidin-3-yl)carbamate

Benzyl N-(2,6-Dioxopiperidin-3-yl)Carbamate: A Comprehensive Overview

Benzyl N-(2,6-dioxopiperidin-3-yl)carbamate, with CAS No. 24666-55-5, is a significant compound in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzyl group, combined with the piperidine ring system, creates a molecule with versatile reactivity and biological activity.

The dioxopiperidine moiety in benzyl N-(2,6-dioxopiperidin-3-yl)carbamate plays a crucial role in its chemical behavior. Recent studies have highlighted the importance of such structures in medicinal chemistry, particularly in the design of bioactive molecules. The carbamate functional group further enhances the compound's ability to interact with biological systems, making it a valuable tool in drug discovery.

One of the most notable aspects of benzyl N-(2,6-dioxopiperidin-3-yl)carbamate is its synthesis and stability. Researchers have developed efficient methods to synthesize this compound, leveraging modern organic chemistry techniques. The use of green chemistry principles has also been explored to minimize environmental impact during production. These advancements ensure that the compound is both cost-effective and sustainable to produce.

Recent research has focused on the application of benzyl N-(2,6-dioxopiperidin-3-yl)carbamate in therapeutic areas such as antimicrobial agents, anti-inflammatory drugs, and neuroprotective compounds. Its ability to modulate cellular pathways makes it a promising candidate for treating various diseases. For instance, studies have shown that this compound exhibits potent activity against bacterial infections, particularly in resistant strains.

In addition to its pharmacological applications, benzyl N-(2,6-dioxopiperidin-3-yl)carbamate has been investigated for its role in enzyme inhibition and signal transduction pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents. The compound's structure also allows for further modification, enabling researchers to explore its versatility in different biological contexts.

The safety and toxicity profile of benzyl N-(2,6-dioxopiperidin-3-yl)carbamate have been extensively studied. Preclinical trials indicate that it has a favorable safety margin when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for human use.

In conclusion, benzyl N-(2,6-dioxopiperidin-3-yl)carbamate (CAS No. 24666-55-5) is a versatile and promising compound with wide-ranging applications in pharmaceuticals and organic chemistry. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in drug development. Continued research will undoubtedly unlock new possibilities for this intriguing molecule.